![molecular formula C26H28N4 B12052737 1-[(3,4-Dimethylphenyl)amino]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B12052737.png)
1-[(3,4-Dimethylphenyl)amino]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
Overview
Description
1-(3,4-dimethylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a complex organic compound with the molecular formula C26H28N4. This compound belongs to the class of pyrido[1,2-a]benzimidazoles, which are known for their diverse pharmacological activities .
Preparation Methods
The synthesis of 1-(3,4-dimethylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile involves the annulation of substituted benzimidazoles with bifunctional synthetic equivalents. The reaction conditions and reagents used in this process are crucial for the successful formation of the desired product .
Chemical Reactions Analysis
1-(3,4-dimethylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has significant potential in scientific research, particularly in the fields of chemistry, biology, and medicine. Its unique structure allows it to interact with various biological targets, making it a valuable tool for studying biochemical pathways and developing new therapeutic agents . Additionally, its potential antimicrobial, anticancer, and antiviral activities make it a promising candidate for further investigation .
Mechanism of Action
The mechanism of action of 1-(3,4-dimethylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile involves binding to specific molecular targets, such as enzymes or receptors, and modulating their activity. This interaction can lead to various biological effects, including inhibition of enzyme activity or alteration of cellular signaling pathways .
Comparison with Similar Compounds
Similar compounds to 1-(3,4-dimethylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile include other pyrido[1,2-a]benzimidazoles and benzimidazole derivatives. These compounds share a common structural motif but may differ in their specific substituents and pharmacological activities.
Properties
Molecular Formula |
C26H28N4 |
|---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
1-(3,4-dimethylanilino)-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile |
InChI |
InChI=1S/C26H28N4/c1-16(2)10-13-21-19(5)22(15-27)26-29-23-8-6-7-9-24(23)30(26)25(21)28-20-12-11-17(3)18(4)14-20/h6-9,11-12,14,16,28H,10,13H2,1-5H3 |
InChI Key |
FQBUJVFNYWPQFQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=C(C(=C(C3=NC4=CC=CC=C4N23)C#N)C)CCC(C)C)C |
Origin of Product |
United States |
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